Cas no 132844-81-6 (4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol structure
132844-81-6 structure
Product Name:4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
CAS No:132844-81-6
MF:C14H12N4S
MW:268.336880683899
MDL:MFCD02854391
CID:1231344
PubChem ID:758290
Update Time:2025-09-24

4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methylphenyl)-5-(3-pyridinyl)-
    • SMR000072972
    • MLS000089221
    • HMS2457L09
    • 4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
    • SDCCGMLS-0064430.P001
    • G33598
    • AKOS000115809
    • EN300-03115
    • EU-0098571
    • 4-(2-methylphenyl)-5-(3-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • STK544009
    • CCG-34556
    • CS-0219118
    • Z56277042
    • 4-(2-methylphenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
    • STL453408
    • 4-(2-METHYLPHENYL)-3-(PYRIDIN-3-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
    • 132844-81-6
    • 4-(2-methylphenyl)-5-(pyridin-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-(2-METHYLPHENYL)-5-(PYRIDIN-3-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
    • AKOS001571746
    • CHEMBL1566418
    • 5-Pyridin-3-yl-4-o-tolyl-4H-[1,2,4]triazole-3-thiol
    • MDL: MFCD02854391
    • Inchi: 1S/C14H12N4S/c1-10-5-2-3-7-12(10)18-13(16-17-14(18)19)11-6-4-8-15-9-11/h2-9H,1H3,(H,17,19)
    • InChI Key: ZAGJQFIRJFZVPB-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 268.07846
  • Monoisotopic Mass: 268.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • PSA: 40.52

4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M355535-50mg
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6
50mg
$ 50.00 2022-06-03
TRC
M355535-100mg
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6
100mg
$ 95.00 2022-06-03
TRC
M355535-500mg
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6
500mg
$ 320.00 2022-06-03
Chemenu
CM411976-250mg
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 95%+
250mg
$140 2024-08-02
Chemenu
CM411976-500mg
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 95%+
500mg
$232 2024-08-02
Chemenu
CM411976-1g
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 95%+
1g
$340 2024-08-02
Enamine
EN300-25019-0.05g
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 97%
0.05g
$64.0 2023-02-14
Enamine
EN300-25019-0.1g
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 97%
0.1g
$66.0 2023-02-14
Enamine
EN300-25019-0.25g
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 97%
0.25g
$92.0 2023-02-14
Enamine
EN300-25019-0.5g
4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
132844-81-6 97%
0.5g
$175.0 2023-02-14
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd